1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide

• Molecular Formula: C22H27N7O2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 1-(4,6-dimethylpyrimidin-2-yl)-N-[4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H27N7O2/c1-14-11-15(2)24-22(23-14)29-10-4-5-17(12-29)21(30)25-18-8-6-16(7-9-18)20-26-19(13-31-3)27-28-20/h6-9,11,17H,4-5,10,12-13H2,1-3H3,(H,25,30)(H,26,27,28)
• InChI Key: ZKIRZWMUXURJPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC(C2)C(=O)NC3=CC=C(C=C3)C4=NNC(=N4)COC)C

Description

1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide is a complex organic compound that features a piperidine ring, a pyrimidine ring, and a triazole ring

Preparation Methods

The synthesis of 1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide involves multiple steps. The synthetic route typically starts with the preparation of the piperidine ring, followed by the introduction of the pyrimidine and triazole rings. The reaction conditions often involve the use of catalysts and specific reagents to ensure the correct formation of each ring structure. Industrial production methods may involve scaling up these reactions and optimizing conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions: Typical reagents include acids, bases, and solvents like dichloromethane or ethanol. .

Scientific Research Applications

1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, altering their activity and leading to a biological response. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other piperidine, pyrimidine, and triazole derivatives. These compounds may share some structural features but differ in their specific functional groups and overall structure. The uniqueness of 1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide lies in its combination of these three ring systems, which may confer unique biological and chemical properties .